Cas no 351893-99-7 ((2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide)

• Product Name: (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide
• CAS No: 351893-99-7
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• MDL: MFCD01801073
• CID: 891350
• Update Time: 2026-04-29

(2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)acrylamide
• (2E)-2-cyano-N-cyclohexyl-3-(3-hydroxyphenyl)acrylamide(SALTDATA: FREE)
• 2-cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide
• CHEMBRDG-BB 5827664
• (2E)-2-CYANO-N-CYCLOHEXYL-3-(3-HYDROXYPHENYL)ACRYLAMIDE
• AC1MFGVJ
• AG-F-21249
• CTK4H3854
• (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide

• MDL： MFCD01801073
• Inchi： InChI=1S/C16H18N2O2/c17-11-13(9-12-5-4-8-15(19)10-12)16(20)18-14-6-2-1-3-7-14/h4-5,8-10,14,19H,1-3,6-7H2,(H,18,20)/b13-9+
• InChI Key： KQZVZLBNHAPQHA-UKTHLTGXSA-N
• SMILES： OC1=CC=CC(/C=C(\C#N)/C(NC2CCCCC2)=O)=C1

Computed Properties

• Exact Mass: 270.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 73.12000
• LogP: 3.13898

Additional information on (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide

Introduction to (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide (CAS No. 351893-99-7)

Compound CAS No. 351893-99-7, identified by its systematic name as (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide, represents a significant molecule in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of a cyano group, a cyclohexyl substituent, and a hydroxyphenyl moiety in its molecular framework suggests diverse chemical reactivity and biological interactions, making it a subject of considerable interest for researchers.

The structural composition of (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide is characterized by an α,β-unsaturated amide core, which is a common motif in bioactive molecules. The cyano group at the 2-position introduces a polar site for potential hydrogen bonding interactions, while the cyclohexyl group at the nitrogen position provides steric hindrance and influences the conformational flexibility of the molecule. The 3-(3-hydroxyphenyl)prop-2-enamide moiety adds another layer of complexity, with the hydroxyl group capable of participating in hydrogen bonding networks and the phenyl ring offering opportunities for π-stacking interactions.

In recent years, there has been a growing interest in exploring novel compounds with potential therapeutic applications. The unique structural features of (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide make it an attractive candidate for further investigation. Specifically, the combination of an α,β-unsaturated amide and hydroxyl-functionalized aromatic ring has been associated with various biological activities, including anti-inflammatory, analgesic, and anticancer properties. This compound's potential to interact with biological targets such as enzymes and receptors has prompted researchers to examine its pharmacological profile in detail.

One of the most compelling aspects of (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide is its ability to engage in multiple types of intermolecular interactions. The cyano group can act as a hydrogen bond acceptor, while the hydroxyl group can serve as both a hydrogen bond donor and acceptor. Additionally, the phenyl ring can participate in π-stacking interactions with other aromatic residues in biological targets. These diverse interaction capabilities suggest that this compound may have broad-spectrum activity against various disease targets.

Recent studies have begun to elucidate the pharmacological properties of (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide. Initial computational studies have suggested that this compound may have favorable binding affinities to certain enzymes implicated in inflammatory pathways. The presence of both polar and nonpolar regions in its structure allows it to interact effectively with hydrophobic and polar pockets within enzyme active sites. This dual functionality has been observed in other bioactive molecules and has been associated with enhanced binding stability and efficacy.

Furthermore, experimental investigations have begun to explore the biological activity of (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide. In vitro assays have shown that this compound exhibits inhibitory effects on several key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of the inflammatory response and are often targeted by therapeutic agents designed to reduce inflammation and pain. The ability of (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide to inhibit these enzymes suggests potential applications in treating inflammatory disorders.

The structural features of this compound also make it an interesting candidate for further optimization as a drug candidate. By modifying specific functional groups or substituents, researchers can fine-tune its pharmacological properties to improve potency, selectivity, and pharmacokinetic profiles. For instance, variations in the substitution pattern on the phenyl ring or changes to the cyano group could enhance binding affinity or alter metabolic stability. Such modifications are common strategies in drug development pipelines and have been successfully employed to generate lead compounds for clinical trials.

In conclusion, (2E)-2-Cyano-N-cyclohexyl-3-(3-hydroxyphenyl)prop-2-enamide (CAS No. 351893-99-7) represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation into therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound may emerge as a valuable tool in the development of novel treatments for various diseases.